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Compound of Interest

Compound Name: 1,4-Dichloro-2,3-difluorobenzene

CAS No.: 36556-38-4

Cat. No.: B3189904

Get Quote

1,4-Dichloro-2,3-difluorobenzene is a halogenated aromatic compound with potential

applications in the synthesis of agrochemicals, pharmaceuticals, and advanced materials. The

arrangement of molecules in the solid state, or the crystal structure, dictates many of a

material's physical and chemical properties, including melting point, solubility, stability, and

bioavailability. Halogenation of aromatic molecules is a common strategy to modulate

intermolecular interactions, which can have significant effects on optoelectronic and

mechanical properties.[1]

The interplay of various weak intermolecular forces, such as hydrogen bonds, halogen bonds,

and π-π stacking, governs the packing of molecules in a crystal lattice.[2][3] Understanding

these interactions in 1,4-dichloro-2,3-difluorobenzene is crucial for predicting its behavior and

for the rational design of new materials and active pharmaceutical ingredients. This guide

outlines the steps for a complete crystallographic analysis, from synthesis to data

interpretation.
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A plausible synthetic route to 1,4-dichloro-2,3-difluorobenzene can be adapted from known

syntheses of related chlorodifluorobenzenes, which may involve the diazotization of a suitable

chlorofluoroaniline followed by a Sandmeyer or Schiemann-type reaction.[4] For instance, a

multi-step synthesis starting from commercially available precursors can be envisioned.

Protocol for Single Crystal Growth
The growth of high-quality single crystals is paramount for X-ray diffraction analysis.[5] The

following protocol outlines the slow evaporation method, a common technique for obtaining

single crystals of organic compounds.

Materials:

Purified 1,4-dichloro-2,3-difluorobenzene

A selection of high-purity solvents (e.g., hexane, ethanol, dichloromethane, acetone, ethyl

acetate)

Small glass vials (1-2 drams)

Parafilm

Procedure:

Solvent Screening: In a series of small test tubes, assess the solubility of a few milligrams of

1,4-dichloro-2,3-difluorobenzene in various solvents at room temperature. A suitable

solvent will dissolve the compound completely upon gentle warming but show limited

solubility at room temperature.

Preparation of a Saturated Solution: In a clean vial, dissolve the purified compound in a

minimal amount of the chosen solvent, warming gently if necessary to achieve complete

dissolution.

Slow Evaporation: Cover the vial with parafilm and puncture it with a fine needle to create a

few small holes. This will allow for the slow evaporation of the solvent.

Incubation: Place the vial in a vibration-free environment, such as a desiccator or a quiet

corner of a laboratory bench.
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Crystal Harvesting: Monitor the vial periodically over several days to weeks. Once well-

formed, transparent crystals of a suitable size (approximately 0.1-0.3 mm in each dimension)

have appeared, carefully harvest them using a spatula or a nylon loop.[5]

Crystal Structure Determination by Single-Crystal X-
ray Diffraction
Single-crystal X-ray diffraction is a powerful, non-destructive technique that provides precise

information about the three-dimensional arrangement of atoms in a crystal, including unit cell

dimensions, bond lengths, and bond angles.[6][7][8]

Experimental Workflow
The process of determining a crystal structure from a single crystal can be summarized in the

following workflow:
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Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Protocol for Structure Determination
Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a

goniometer head using a cryoprotectant oil on a nylon loop.[9]

Data Collection: The mounted crystal is placed on the diffractometer and cooled to a low

temperature (typically 100 K) to minimize thermal vibrations. A preliminary data set is
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collected to determine the unit cell parameters and the crystal system. Following this, a full

sphere of diffraction data is collected.[6]

Data Reduction: The raw diffraction data are processed to integrate the intensities of the

reflections and apply corrections for factors such as Lorentz and polarization effects, and

absorption.

Structure Solution: The "phase problem" is the central challenge in crystallography, as the

phases of the structure factors are not directly measured.[9] For small molecules, direct

methods are typically successful in determining the initial positions of the atoms.

Structure Refinement: The initial atomic model is refined against the experimental data using

a least-squares method. In this iterative process, the atomic coordinates and displacement

parameters are adjusted to improve the agreement between the calculated and observed

structure factors.

Validation: The final refined structure is validated using software tools like PLATON to check

for any inconsistencies or errors in the model. The final results are typically deposited in a

crystallographic database and reported in a peer-reviewed publication.

Anticipated Crystal Structure and Intermolecular
Interactions
In the absence of experimental data for 1,4-dichloro-2,3-difluorobenzene, we can predict its

crystallographic parameters by analogy to related structures such as 1,4-dichlorobenzene and

1,2,3,4-tetrafluorobenzene.[10][11]

Predicted Crystallographic Data
The following table presents a hypothetical set of crystallographic data for 1,4-dichloro-2,3-
difluorobenzene, based on the known structures of similar molecules.
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Parameter Predicted Value

Chemical Formula C₆H₂Cl₂F₂

Molecular Weight 182.98 g/mol [12]

Crystal System Monoclinic

Space Group P2₁/c

a (Å) ~8.5

b (Å) ~6.0

c (Å) ~14.0

β (°) ~115

Volume (Å³) ~640

Z 4

Calculated Density (g/cm³) ~1.9

Expected Intermolecular Interactions
The crystal packing of 1,4-dichloro-2,3-difluorobenzene will likely be dominated by a

combination of halogen bonds, C-H···F/Cl interactions, and π-π stacking.[2][13]

Halogen Bonding: The electron-deficient region (σ-hole) on the chlorine atoms can interact

with the electron-rich equatorial region of fluorine or chlorine atoms on neighboring

molecules (Cl···F and Cl···Cl interactions).[2]

C-H···Halogen Interactions: The hydrogen atoms on the benzene ring can form weak

hydrogen bonds with the electronegative fluorine and chlorine atoms of adjacent molecules.

π-π Stacking: The aromatic rings may engage in offset face-to-face or edge-to-face π-π

stacking interactions, contributing to the overall stability of the crystal lattice.[1]
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Caption: A diagram representing the potential intermolecular interactions in the crystal lattice of

1,4-dichloro-2,3-difluorobenzene.

Complementary Analysis by Powder X-ray
Diffraction (PXRD)
Powder X-ray diffraction (PXRD) is a valuable complementary technique for the

characterization of polycrystalline materials.[14][15] While single-crystal XRD provides the

detailed atomic arrangement, PXRD is used for phase identification, assessment of sample

purity, and can also be used for structure solution in some cases.[14][16][17]

Protocol for PXRD Analysis
Sample Preparation: A small amount of the crystalline material is gently ground into a fine

powder using a mortar and pestle. The powder is then mounted onto a sample holder.

Data Collection: The sample is placed in a powder diffractometer, and a diffraction pattern is

collected over a range of 2θ angles.

Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ, serves as a unique

"fingerprint" of the crystalline phase. This pattern can be compared to databases for phase
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identification or to a simulated powder pattern from the single-crystal structure to confirm the

bulk purity of the sample.

Conclusion
This technical guide has outlined a comprehensive approach to determining and understanding

the crystal structure of 1,4-dichloro-2,3-difluorobenzene. Although the specific crystal

structure has not yet been reported, this document provides the necessary theoretical

background, experimental protocols, and predictive insights for its complete crystallographic

analysis. The methodologies detailed herein are fundamental to the fields of materials science

and drug development, where a thorough knowledge of the solid-state structure is essential for

controlling and predicting material properties. The elucidation of the crystal structure of 1,4-
dichloro-2,3-difluorobenzene will undoubtedly contribute to a deeper understanding of

intermolecular interactions in halogenated aromatic systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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